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Introduction
The Methyl Red (MR) test is a crucial biochemical assay used for the differentiation of bacteria,

particularly within the Enterobacteriaceae family.[1] This test identifies microorganisms capable

of performing mixed acid fermentation of glucose, a key metabolic pathway.[2][3] In this

process, glucose is fermented to produce a variety of stable acidic end products, including

lactic acid, acetic acid, succinic acid, and formic acid.[3][4][5][6] The accumulation of these

acids results in a significant decrease in the pH of the culture medium.[3] The MR test, in

conjunction with the Voges-Proskauer (VP), indole, and citrate utilization tests (collectively

known as the IMViC tests), serves as a cornerstone for the preliminary identification of enteric

bacteria.[1]

Principle of the Methyl Red Test
The principle of the MR test lies in the detection of a low pH resulting from the production of

stable acids during glucose fermentation.[2][7] All members of the Enterobacteriaceae ferment

glucose to pyruvic acid.[2] However, they diverge in the subsequent metabolic pathways. MR-

positive organisms utilize the mixed acid pathway, leading to the accumulation of a high

concentration of acidic end products.[2][4][8] This overcomes the buffering capacity of the

dipotassium phosphate in the MR-VP broth, causing the pH to drop to 4.4 or below.[2][3][9]
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Conversely, MR-negative organisms employ the butanediol pathway, where the initial acidic

products are further metabolized to neutral end products like acetoin and 2,3-butanediol.[7][10]

This results in a less acidic environment, with a final pH of 6.0 or higher.[2][10] The pH

indicator, methyl red, is added to the culture after a suitable incubation period. Methyl red is red

at a pH of 4.4 or below and yellow at a pH of 6.2.[2] An intermediate orange color may indicate

a weakly positive result or inconclusive test.[8]

Experimental Protocol
Materials

Media: MR-VP Broth (also known as Glucose Phosphate Broth). The typical composition per

liter of distilled water is:

Buffered Peptone: 7.0 g[10][11]

Dextrose (Glucose): 5.0 g[10][11]

Dipotassium Phosphate: 5.0 g[10][11]

Final pH should be 6.9 ± 0.2 at 25°C.[2][10][11]

Reagent: Methyl Red Solution. A common formulation is:

Methyl Red: 0.1 g[8][12]

Ethyl Alcohol (95%): 300 ml[8][12]

Distilled Water: to make 500 ml[8][12]

Store at 4-8°C in a brown bottle. The solution is stable for about a year.[8][12]

Equipment:

Sterile test tubes

Inoculating loop or needle

Incubator (35-37°C)[2][8][7]
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Pipettes

Procedure
Inoculation: Using a sterile inoculating loop or needle, lightly inoculate a tube of MR-VP broth

with a pure culture of the test organism, typically from an 18-24 hour old culture.[8][7]

Incubation: Incubate the inoculated broth aerobically at 35-37°C for a minimum of 48 hours.

[2][7] For some organisms, a longer incubation period of up to 5 days may be necessary.[7] It

is crucial not to read the test before 48 hours, as some organisms may initially produce

acids, leading to a false-positive result, before they have had sufficient time to metabolize

these acids into neutral end products.[2]

Aliquot Preparation: After incubation, aseptically transfer approximately 1 ml of the broth to a

clean, separate test tube.[8][7]

Addition of Indicator: Add 5-6 drops of the Methyl Red reagent to the aliquot.[2]

Observation: Observe for an immediate color change on the surface of the medium.[7]

Data Presentation: Interpretation of Results
The results of the Methyl Red test are interpreted based on the color change observed after the

addition of the methyl red indicator.
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Result Observation pH Interpretation
Example
Organisms

Positive

Bright red color

develops

immediately

≤ 4.4

The organism

performs mixed

acid

fermentation,

producing stable

acidic end

products.

Escherichia coli,

Yersinia spp.[3]

[8]

Negative Yellow color ≥ 6.2

The organism

does not produce

stable acidic end

products from

glucose

fermentation; it

may utilize the

butanediol

pathway.

Enterobacter

aerogenes,

Klebsiella

pneumoniae[3][8]

Weak Positive/

Inconclusive
Orange color

Between 4.4 and

6.2

The result is

inconclusive. It is

recommended to

re-incubate the

remaining broth

for an additional

2-3 days and

repeat the test.

[8]

-

Quality Control: It is essential to run the test with known positive and negative control

organisms to ensure the validity of the results.

Positive Control:Escherichia coli (ATCC 25922)

Negative Control:Klebsiella pneumoniae (ATCC 13883)
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Signaling Pathways and Experimental Workflows
Biochemical Pathway of Mixed Acid Fermentation
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Caption: Mixed acid fermentation pathway of glucose.

Experimental Workflow for the Methyl Red Test
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Caption: Experimental workflow of the Methyl Red test.
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Limitations
The Methyl Red test should not be interpreted before 48 hours of incubation, as some

organisms may yield a false-positive result initially.[2]

If the result is inconclusive (orange), the broth should be incubated for up to four more days

and the test repeated.[8]

The MR-VP testing should be used in conjunction with other biochemical tests for a definitive

identification of the bacterial species.[2]

Conclusion
The Methyl Red test is a simple, yet powerful tool in the arsenal of microbiologists for the

differentiation of bacteria based on their fermentative metabolism. A thorough understanding of

the underlying principles and strict adherence to the experimental protocol are paramount for

obtaining accurate and reproducible results, which are critical in research, diagnostics, and

drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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